(1S,4S)-2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
(1S,4S)-2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
Brand Name:
Vulcanchem
CAS No.:
1208075-35-7
VCID:
VC0113727
InChI:
InChI=1S/C9H16N2.2C2HF3O2/c1-2-7(1)5-11-6-8-3-9(11)4-10-8;2*3-2(4,5)1(6)7/h7-10H,1-6H2;2*(H,6,7)/t8-,9-;;/m0../s1
SMILES:
C1CC1CN2CC3CC2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C13H18F6N2O4
Molecular Weight:
380.28 g/mol
(1S,4S)-2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid
CAS No.: 1208075-35-7
Cat. No.: VC0113727
Molecular Formula: C13H18F6N2O4
Molecular Weight: 380.28 g/mol
* For research use only. Not for human or veterinary use.
![(1S,4S)-2-Cyclopropylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoroacetic acid - 1208075-35-7](/images/no_structure.jpg)
Specification
| CAS No. | 1208075-35-7 |
|---|---|
| Molecular Formula | C13H18F6N2O4 |
| Molecular Weight | 380.28 g/mol |
| IUPAC Name | (1S,4S)-2-(cyclopropylmethyl)-2,5-diazabicyclo[2.2.1]heptane;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C9H16N2.2C2HF3O2/c1-2-7(1)5-11-6-8-3-9(11)4-10-8;2*3-2(4,5)1(6)7/h7-10H,1-6H2;2*(H,6,7)/t8-,9-;;/m0../s1 |
| Standard InChI Key | AOTWWZQQUUYJGA-CDEWPDHBSA-N |
| Isomeric SMILES | C1CC1CN2C[C@@H]3C[C@H]2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| SMILES | C1CC1CN2CC3CC2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
| Canonical SMILES | C1CC1CN2CC3CC2CN3.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
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